Cas no 505-32-8 (Isophytol)

Isophytol structure
Isophytol structure
Product Name:Isophytol
CAS No:505-32-8
MF:C20H40O
MW:296.531006813049
MDL:MFCD00048380
CID:37868
PubChem ID:24881381
Update Time:2025-04-18

Isophytol Chemical and Physical Properties

Names and Identifiers

    • Isophytol
    • 3,7,11,15-Tetramethyl-1-hexadecen-3-ol
    • 3,7,11,15-tetramethylhexadec-1-en-3-ol
    • 1-Hexadecen-3-ol,3,7,11,15-tetramethyl
    • 2,6,10-Trimethyl-14-vinylpentadecan-14-ol
    • 3,7,11,15-tetramethylhexadeca-1-en-3-ol
    • EINECS 208-008-8
    • Isonaline 70
    • MLS002415735
    • SMR001370903
    • 60046-87-9
    • 80736-12-5
    • MDL： MFCD00048380
    • Inchi： 1S/C20H40O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,17-19,21H,1,8-16H2,2-6H3
    • InChI Key： KEVYVLWNCKMXJX-UHFFFAOYSA-N
    • SMILES： CC(CCCC(CCCC(CCCC(C=C)(O)C)C)C)C
    • BRN： 1783243

Computed Properties

  • Exact Mass: 296.30800
  • Monoisotopic Mass: 296.307916
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.841 g/mL at 25 °C(lit.)
  • Melting Point: 43.4°C (estimate)
  • Boiling Point: 309 °C(lit.)
  • Flash Point: Fahrenheit: 343.4 ° f < br / > Celsius: 173 ° C < br / >
  • Refractive Index: n20/D 1.457(lit.)
  • Water Partition Coefficient: Almost insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 20.23000
  • LogP: 6.36250
  • Merck: 5198
  • Solubility: Soluble in ethanol, ether and benzene.

Isophytol Security Information

  • Symbol: GHS07 GHS09
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H400
  • Warning Statement： P273
  • Hazardous Material transportation number：UN 3082 9 / PGIII
  • WGK Germany：1
  • Hazard Category Code： 38-50/53
  • Safety Instruction： S24/25-S37/39-S26
  • FLUKA BRAND F CODES：10
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep it tightly closed.
  • Safety Term：S26;S37/39
  • HazardClass：9
  • PackingGroup：III
  • TSCA：Yes

Isophytol Customs Data

  • HS CODE：2905229000
  • Customs Data：

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Isophytol Pricemore >>

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Isophytol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:505-32-8)异植物醇
Order Number:LE2474149
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:505-32-8)异植物醇
LE2474149
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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